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Compound of Interest

Compound Name: Byakangelicin

Cat. No.: B7822983 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance on the personal protective equipment (PPE), operational procedures, and

disposal plans for Byakangelicin. By adhering to these protocols, you can minimize exposure

risks and maintain a safe laboratory environment.

Hazard Summary and Physicochemical Properties
Byakangelicin is a naturally occurring furanocoumarin. While comprehensive toxicological

data is limited, it is classified as harmful if swallowed and may cause skin and eye irritation. It is

also recognized as being very toxic to aquatic life with long-lasting effects.[1] Therefore, it is

crucial to handle Byakangelicin with a high degree of caution.

No official Occupational Exposure Limit (OEL) has been established for Byakangelicin. In the

absence of a defined OEL, a conservative approach is necessary, and all handling procedures

should be designed to minimize any potential for exposure.
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Property Value

Molecular Formula C₁₇H₁₈O₇

Molecular Weight 334.3 g/mol [2]

CAS Number 482-25-7[3]

Appearance Off-white to light yellow powder

Melting Point 123-124 °C[4]

Boiling Point 571.5 ± 50.0 °C (Predicted)[4]

Solubility

Soluble in Dimethylformamide (DMF): 30 mg/ml,

Dimethyl sulfoxide (DMSO): 30 mg/ml,

DMSO:PBS (pH 7.2) (1:4): 0.2 mg/ml, Ethanol:

1 mg/ml.[5] Slightly soluble in Chloroform and

Methanol.[4] Water solubility is estimated to be

421.7 mg/L at 25 °C.[6]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Byakangelicin to ensure the

appropriate level of PPE is selected. The following table summarizes the recommended PPE

for various laboratory operations involving this compound.

Recommended Personal Protective Equipment (PPE) for Handling Byakangelicin
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Operation
Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Handling Solid

(Powder)

Double-gloving

with powder-free

nitrile gloves

(minimum 0.11

mm thickness).

Change gloves

every 30 minutes

or immediately if

contaminated.[7]

[8]

Safety goggles

with side shields.

A face shield is

required when

there is a risk of

splashes or

aerosol

generation.[7]

Disposable, long-

sleeved gown

with tight-fitting

cuffs that closes

in the back.[7][8]

For small

quantities in a

certified chemical

fume hood, no

respiratory

protection is

typically

required. For

larger quantities

or when working

outside of a fume

hood, a fit-tested

N95 or higher

respirator is

mandatory.[7][9]

Preparing

Solutions

Double-gloving

with powder-free

nitrile gloves.

Safety goggles

with side shields.

A face shield is

recommended.

Disposable, long-

sleeved gown

with tight-fitting

cuffs.

All solution

preparation

should be

performed in a

certified chemical

fume hood to

avoid inhalation

of aerosols.

Administering to

Cell Cultures or

Animals

Powder-free

nitrile gloves.

Safety glasses

with side shields.
Laboratory coat.

Not generally

required if

performed in a

biological safety

cabinet or with

appropriate

engineering

controls.

Cleaning Spills Double-gloving

with heavy-duty

Chemical splash

goggles and a

Chemical-

resistant,

A fit-tested air-

purifying
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nitrile or rubber

gloves.

full-face shield. disposable

coveralls and

shoe covers.

respirator (APR)

with a

combination of

organic vapor

and particulate

cartridges.

Operational Plan: Handling and Storage
Engineering Controls:

Always handle solid Byakangelicin and prepare solutions in a certified chemical fume hood

to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the work area.

Safe Handling Procedures:

Weighing: Weigh solid Byakangelicin in a fume hood or a ventilated balance enclosure. Use

disposable weigh boats to minimize contamination.

Solution Preparation: When dissolving, slowly add the solvent to the solid to prevent

splashing. Keep containers closed whenever possible.

Personal Hygiene: Wash hands thoroughly with soap and water before leaving the

laboratory, even if gloves were worn. Do not eat, drink, or apply cosmetics in the laboratory.

Storage:

Store Byakangelicin in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials. For long-term

storage, refer to the manufacturer's recommendations, which may include storage at -20°C.

[4]

Disposal Plan
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All Byakangelicin waste must be treated as hazardous waste. Do not dispose of it down the

drain or in the regular trash.[10]

Waste Segregation and Collection:

Solid Waste: Collect unused Byakangelicin powder, contaminated weigh boats, and other

solid materials in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Byakangelicin in a separate, compatible, and

labeled hazardous waste container. Do not mix with other solvent waste streams unless

approved by your institution's Environmental Health and Safety (EHS) department.

Contaminated Materials: Dispose of contaminated PPE (gloves, gowns, etc.), absorbent

pads, and cleaning materials in a sealed plastic bag labeled as hazardous waste.

Disposal Procedure:

Ensure all waste containers are tightly sealed and properly labeled with "Hazardous Waste"

and the chemical name "Byakangelicin".

Store waste containers in a designated satellite accumulation area.

Arrange for pickup and disposal by a licensed hazardous waste disposal company, following

all local, state, and federal regulations.

Mandatory Visualization
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Byakangelicin.
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PPE Selection Workflow for Handling Byakangelicin

Risk Assessment

PPE Selection

Action

Start: Plan to Handle Byakangelicin

Identify Operation Type

Handling Solid (Powder)

Solid

Preparing Solutions

Solution

Low-Risk Handling (e.g., cell culture)

Low Concentration Solution

Spill Cleanup

Spill

Required PPE:
- Double Nitrile Gloves

- Safety Goggles & Face Shield
- Disposable Gown

- N95 Respirator (if not in fume hood)

Required PPE:
- Double Nitrile Gloves

- Safety Goggles & Face Shield
- Disposable Gown

- Work in Fume Hood

Required PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Required PPE:
- Heavy-Duty Gloves

- Chemical Goggles & Face Shield
- Chemical-Resistant Coveralls

- Air-Purifying Respirator

Proceed with Operation

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE for Byakangelicin handling.

Experimental Protocols
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The following is a representative protocol for the preparation of a Byakangelicin stock

solution, a common procedure in a research laboratory setting.

Protocol: Preparation of a 10 mM Byakangelicin Stock Solution in DMSO

Materials:

Byakangelicin (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Ventilated balance enclosure or chemical fume hood

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

Pre-Weighing Preparation:

Don all required PPE for handling solid compounds as outlined in the PPE table.

Perform all weighing and initial solution preparation steps within a certified chemical fume

hood or a ventilated balance enclosure.

Tare a sterile, pre-labeled microcentrifuge tube or amber vial on the analytical balance.

Weighing Byakangelicin:

Carefully weigh out the desired amount of Byakangelicin. For a 1 mL stock solution of 10

mM, you will need 3.343 mg (Molecular Weight = 334.3 g/mol ).

Record the exact weight of the Byakangelicin.

Dissolving Byakangelicin:
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Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial

containing the weighed Byakangelicin. For 3.343 mg, add 1 mL of DMSO.

Cap the vial securely and vortex gently until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particulates.

Storage:

Store the 10 mM stock solution at -20°C in the tightly capped, labeled amber vial to protect

it from light.

Clearly label the vial with the compound name, concentration, solvent, date of preparation,

and your initials.

Waste Disposal:

Dispose of the disposable weigh boat, contaminated pipette tips, and any contaminated

wipes in the designated solid hazardous waste container.

Any residual DMSO used for rinsing should be disposed of in the appropriate liquid

hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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